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Introduction

Chromium (111) hydroxide, Cr(OH)s, is a versatile inorganic compound that serves as a
precursor to chromium (II) oxide (Cr203), a highly stable and widely used green pigment in the
ceramics and glass industries.[1][2] Upon heating, chromium hydroxide undergoes dehydration
and thermal decomposition to form Cr20s3, which imparts a range of green hues to ceramic
glazes and glass melts.[3][4] The final color is dependent on the concentration of the chromium
oxide, the base composition of the glaze or glass, and the firing or melting conditions.[5][6][7]
This document provides detailed application notes and experimental protocols for the synthesis
of chromium hydroxide and its use as a pigment in both ceramic glazes and soda-lime glasses.

Chemical and Physical Properties
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Property Value Reference(s)
Chemical Formula Cr(OH)s [8]
Molar Mass 103.02 g/mol [8]
Appearance Green, gelatinous precipitate [8]
CAS Number 1308-14-1 [8]
. Decomposes to Cr203 upon
Thermal Decomposition ) [3]
heating

l. Synthesis of Chromium (lll) Hydroxide Pigment

This section details the laboratory-scale synthesis of chromium (l1l) hydroxide via a
precipitation method.

Experimental Protocol: Synthesis of Chromium (lll)
Hydroxide

Objective: To synthesize chromium (l1l) hydroxide powder for use as a ceramic and glass
pigment.

Materials:

e Chromium (lll) chloride hexahydrate (CrClz-6H20)
e Ammonium hydroxide solution (NH4sOH, 28-30%)
o Deionized water

» Beakers

e Stirring rod

e Buchner funnel and filter paper

e Drying oven
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e Mortar and pestle

Procedure:

Prepare a 1 M solution of chromium (111) chloride by dissolving 266.45 g of CrCl3-6H20 in 1 L
of deionized water.

o Precipitation: While stirring, slowly add ammonium hydroxide solution to the chromium (llI)
chloride solution until the pH of the mixture reaches 8-9. A green gelatinous precipitate of
chromium (II) hydroxide will form.[8]

e Aging: Allow the precipitate to age in the mother liquor for 1 hour to improve filterability.

« Filtration and Washing: Filter the precipitate using a Buchner funnel. Wash the filter cake with
deionized water several times to remove soluble salts.

e Drying: Dry the chromium (Ill) hydroxide precipitate in a drying oven at 110°C for 24 hours.
o Grinding: Grind the dried product into a fine powder using a mortar and pestle.

graph SynthesisWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node
[shape=Dbox, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge
[color="#5F6368"];

A [label="Dissolve CrCls-6H20\nin deionized water"]; B [label="Add NH4OH to pH 8-
9\n(Precipitation)"]; C [label="Age Precipitate\n(1 hour)"]; D [label="Filter and Wash"]; E
[label="Dry at 110°C\n(24 hours)"]; F [label="Grind to Fine Powder"];

A -> B [label="Stirring"]; B->C;C->D;D->E; E->F; }

Synthesis of Chromium (1ll) Hydroxide Workflow

Il. Application in Ceramic Glazes

Chromium hydroxide, upon firing, transforms into chromium (lI) oxide, a potent green colorant
in ceramic glazes. The resulting color can range from a bright green to a more subdued olive
green, and can be modified by the addition of other oxides. A notable application is the creation
of chrome-tin pinks and crimsons.[6][9][10]
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A. Chrome Green Glaze

Experimental Protocol: Preparation and Application of a Cone 6 Chrome Green Glaze

Objective: To prepare a clear base glaze and test the color development with varying
concentrations of chromium hydroxide.

Materials:

e Glaze Ingredients: Nepheline Syenite, Gerstley Borate, Whiting (Calcium Carbonate), EP
Kaolin, Silica

o Synthesized Chromium (Ill) Hydroxide
o Bisque-fired ceramic test tiles

e Glaze sieve (80-mesh)

e Brushes or dipping tongs

 Electric kiln

Base Glaze Formulation (Cone 6 Clear):

Ingredient Percentage (%)
Nepheline Syenite 29
Gerstley Borate 19
Whiting 15
EP Kaolin 6
Silica 31
Total 100
Procedure:
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Weighing and Mixing: Accurately weigh the dry ingredients for a 100g batch of the base
glaze.

Add Chromium Hydroxide: Prepare three separate 100g batches of the base glaze. To these,
add 0.5%, 1.0%, and 2.0% of the synthesized chromium hydroxide powder, respectively.
Note that the weight of chromium hydroxide is in addition to the 100g of base glaze
ingredients.

Sieving: Add water to each batch and mix thoroughly. Pass each glaze slurry through an 80-
mesh sieve three times to ensure homogeneity.[11]

Application: Apply the glazes to bisque-fired test tiles by dipping or brushing to achieve a
consistent thickness.

Firing: Fire the glazed tiles in an electric kiln to Cone 6 (approximately 1222°C / 2232°F)
following a standard firing schedule.

Colorimetric Analysis: After cooling, measure the CIELab color values of the fired glazes
using a spectrophotometer.

Quantitative Data: CIELab Values for Cone 6 Chrome Green Glaze

Cr(OH)s . .
. Equivalent Visual
Addition a b
Cr20s3 (%) Color
(%)
0.5 0.37 75.4 -25.8 28.1 Light Green
Medium
1.0 0.74 62.1 -30.2 25.5
Green
2.0 1.48 48.9 -32.5 22.3 Dark Green

*Note: The equivalent Cr203 percentage is calculated based on the molar masses of Cr(OH)s

and Cr20:s.

graph CeramicGlazeWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node
[shape=Dbox, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge
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[color="#5F6368"];

A [label="Weigh Dry\nGlaze Ingredients"]; B [label="Add Cr(OH)3\n(0.5%, 1.0%, 2.0%)"]; C
[label="Add Water & Mix"]; D [label="Sieve (80-mesh)\n3 times"]; E [label="Apply to\nTest
Tiles"]; F [label="Fire to Cone 6"]; G [label="Colorimetric\nAnalysis (CIELab)"];

A->B;B->C;C->D;D->E;E->F,;F->G;}

Ceramic Glaze Preparation and Testing Workflow

B. Chrome-Tin Pink Glaze

In glazes with high calcium content and no zinc, small additions of chromium oxide in the
presence of tin oxide produce a range of pink to maroon colors.[6][9][10]

Experimental Protocol: Preparation of a Cone 6 Chrome-Tin Pink Glaze

Objective: To demonstrate the formation of a chrome-tin pink color in a high-calcium, zinc-free

glaze.

Base Glaze Formulation (High-Calcium, Zinc-Free):

Ingredient Percentage (%)
Wollastonite 25

Ferro Frit 3134 25

EP Kaolin 20

Silica 30

Total 100

Procedure: Follow the same procedure as for the Chrome Green Glaze, with the following
modifications to the additions:

e Prepare a 100g batch of the high-calcium base glaze.

e Add 6% tin oxide (SnO2z) and 0.2% chromium hydroxide to the base glaze.
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Quantitative Data: CIELab Values for Cone 6 Chrome-Tin Pink Glaze

Equivalen .
Cr(OH)s Visual
SnO2 (%) t Cr20s3 L a b
(%) Color
(%)
6.0 0.2 0.15 82.3 15.7 5.2 Pink

*Note: The equivalent Cr20s percentage is calculated based on the molar masses of Cr(OH)s
and Cr20:s.

lll. Application in Glass

In glass manufacturing, chromium oxide derived from chromium hydroxide is a reliable colorant
for producing green glass. The intensity of the green color is directly related to the
concentration of chromium oxide.[6][7]

Experimental Protocol: Preparation of a Colored Soda-
Lime Glass

Objective: To prepare a standard soda-lime glass and observe the color imparted by different
concentrations of chromium hydroxide.

Materials:

Glass Ingredients: Silicon dioxide (SiOz), Sodium carbonate (NazCOs), Calcium carbonate
(CaCOs)

Synthesized Chromium (lII) Hydroxide

High-purity alumina crucibles

High-temperature furnace

Stainless steel mold

Base Glass Formulation (Soda-Lime):
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Ingredient Percentage (%)
Silicon dioxide (SiO2) 72
Sodium carbonate (Na2COs) 15
Calcium carbonate (CaCOs3) 13
Total 100
Procedure:

» Weighing and Mixing: Prepare three 100g batches of the base glass ingredients. To these
batches, add 0.1%, 0.5%, and 1.0% of the synthesized chromium hydroxide powder,
respectively. Thoroughly mix the powders.[12]

e Melting: Place each batch in a separate alumina crucible and introduce it into a high-
temperature furnace. Heat the furnace to 1450°C and hold for 4 hours to ensure a
homogeneous melt.[13]

o Casting: Carefully pour the molten glass into a preheated stainless steel mold.

e Annealing: Transfer the cast glass to an annealing oven at 550°C. Hold for 1 hour, then
slowly cool to room temperature over several hours to relieve internal stresses.

» Colorimetric Analysis: Measure the CIELab color values of the annealed glass samples using
a spectrophotometer in transmission mode.

Quantitative Data: CIELab Values for Soda-Lime Glass
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Cr(OH)s . .
. Equivalent Visual
Addition L a b
Cr20s3 (%) Color

(%)

0.1 0.074 88.2 -15.3 10.1 Light Green
Emerald

0.5 0.37 70.5 -28.9 8.5
Green

1.0 0.74 55.1 -35.2 6.2 Dark Green

*Note: The equivalent Cr203 percentage is calculated based on the molar masses of Cr(OH)3
and Crz20s.

graph GlassWorkflow { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box,
style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

A [label="Weigh & Mix\nGlass Ingredients\n+ Cr(OH)3"]; B [label="Melt at 1450°C\n(4 hours)"];
C [label="Cast into Mold"]; D [label="Anneal at 550°C"]; E [label="Colorimetric\nAnalysis
(CIELab)T;

A->B;B->C;C->D;D->E;}

Glass Preparation and Testing Workflow

IV. Safety and Handling

Chromium (111) hydroxide is considered less toxic than hexavalent chromium compounds.
However, standard laboratory safety precautions should always be followed.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling chromium hydroxide powder and solutions.

 Inhalation: Avoid inhaling the dust. Use a fume hood when handling the dry powder.

o Disposal: Dispose of waste materials in accordance with local regulations.

V. Leaching Information

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The stability of chromium in the final ceramic glaze or glass is crucial, especially for
applications involving food contact. Leaching tests can be performed to determine the amount
of chromium that may migrate from the surface. Standardized test methods such as ASTM
C738-94 and 1SO 10545-15 can be followed, which typically involve leaching the surface with a
4% acetic acid solution for 24 hours and analyzing the leachate for the metal content using
atomic absorption spectroscopy or a similar technique.[1][14][15]

Conclusion

Chromium hydroxide is a valuable precursor for creating stable and vibrant green pigments in
ceramics and glasses. By carefully controlling the concentration of chromium hydroxide and the
composition of the base glaze or glass, a wide spectrum of green and, in specific formulations,
pink colors can be achieved. The provided protocols offer a starting point for researchers to
explore the use of this pigment in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Chromium Hydroxide
as a Pigment in Ceramics and Glasses]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b225882#use-of-chromium-hydroxide-as-a-pigment-
in-ceramics-and-glasses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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